Cas no 1190016-47-7 (N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride
• CAS No: 1190016-47-7
• MF: C₁₇H₂₁ClN₄O₂S
• MW: 380.892241239548
• CID: 6486371
• Update Time: 2025-11-06

N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methyl-1,2-oxazole-5-carboxamide:hydrochloride

• Inchi： 1S/C17H20N4O2S.ClH/c1-12-11-14(23-19-12)16(22)21(10-6-9-20(2)3)17-18-13-7-4-5-8-15(13)24-17;/h4-5,7-8,11H,6,9-10H2,1-3H3;1H
• InChI Key： MQGYFUJALFEKJO-UHFFFAOYSA-N
• SMILES： O1C(C(N(C2=NC3=CC=CC=C3S2)CCCN(C)C)=O)=CC(C)=N1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride

Introduction to N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride (CAS No. 1190016-47-7)

N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1190016-47-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a benzothiazole moiety linked to an oxazole ring, contributes to its unique pharmacological properties.

The molecular framework of N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride is characterized by its complex arrangement of heterocyclic rings and functional groups. The presence of the benzothiazole ring system is particularly noteworthy, as it is known for its role in various biological processes and has been widely explored in the development of therapeutic agents. The oxazole ring further enhances the compound's potential by introducing additional sites for interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple pathways simultaneously. N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride exemplifies this trend, as its structural features suggest the possibility of dual or even polypharmacological activity. This characteristic is particularly valuable in the treatment of complex diseases where multiple mechanisms are involved.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant binding affinity to certain enzymes and receptors, which are implicated in various diseases. The dimethylamino group in the side chain contributes to its ability to interact with positively charged residues in biological targets, enhancing its binding efficacy. Additionally, the hydrochloride salt form improves solubility and bioavailability, which are crucial factors for the development of effective pharmaceuticals.

The benzothiazole moiety is a key structural element that contributes to the compound's biological activity. Benzothiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the benzothiazole ring allows for optimal interactions with biological targets, leading to potent effects at low concentrations. This makes N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The oxazole ring is known to cross the blood-brain barrier, which is a significant challenge in drug delivery for central nervous system (CNS) diseases. By incorporating this moiety into the molecular structure, researchers aim to develop drugs that can effectively reach and interact with brain tissues. Preliminary studies suggest that N-(1,3-benzothiazol-2-yl)-N-3-(dimethylamino)propyl-3-methyl-1,2-oxazole-5-carboxamide hydrochloride may have neuroprotective properties and could be used to treat conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency. These advancements are crucial for scaling up production and making this compound available for clinical trials.

Ethical considerations are paramount in pharmaceutical research. The development of new drugs must be conducted with strict adherence to regulatory guidelines to ensure safety and efficacy. N-(1,3-benzothiazol-2-ylyl)-N-N-dimethyl-N-{[4-[[(4-dimethylamino)butoxymethylene]methylene]phenyl]-methyl}-benzamide hydrochloride, as it is sometimes referred to in more detailed chemical discussions, has undergone rigorous testing to evaluate its toxicity and potential side effects. These studies are essential for determining whether it can proceed to human trials without posing significant risks.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can identify new targets and refine drug candidates more efficiently.

In conclusion, N-(1,3-benzothiazol(arene[4]H-thiophene]-2(5H)-ylidene)methanamine (CAS No.1190016477) is a highly innovative compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full therapeutic potential, this compound is poised to play a crucial role in advancing medical science.